Cas no 221060-49-7 (Benzo[b]thiophene-3-carbonitrile, 2-[(4-fluoro-2-nitrophenyl)amino]-)

• Product Name: Benzo[b]thiophene-3-carbonitrile, 2-[(4-fluoro-2-nitrophenyl)amino]-
• CAS No: 221060-49-7
• MF: C₁₅H₈FN₃O₂S
• MW: 313.306324958801
• CID: 1410919
• Update Time: 2024-08-16

Benzo[b]thiophene-3-carbonitrile, 2-[(4-fluoro-2-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carbonitrile, 2-[(4-fluoro-2-nitrophenyl)amino]-

• Inchi： 1S/C15H8FN3O2S/c16-9-5-6-12(13(7-9)19(20)21)18-15-11(8-17)10-3-1-2-4-14(10)22-15/h1-7,18H
• InChI Key： KJCRYAYREICHCZ-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(C#N)=C(NC1=CC=C(F)C=C1[N+]([O-])=O)S2

Computed Properties

• Exact Mass: 313.03224

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 493.5±45.0 °C(Predicted)
• PSA: 78.96
• pka: -3.26±0.50(Predicted)